Cas no 744220-98-2 (10,20-Bis(4-methylphenyl)-15-phenyl-21,22-dihydroporphyrin)
744220-98-2 structure
Product Name:10,20-Bis(4-methylphenyl)-15-phenyl-21,22-dihydroporphyrin
CAS No:744220-98-2
MF:C40H30N4
MW:566.693008899689
CID:2800874
PubChem ID:11203855
Update Time:2025-04-21
10,20-Bis(4-methylphenyl)-15-phenyl-21,22-dihydroporphyrin Chemical and Physical Properties
Names and Identifiers
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- 744220-98-2
- AG-G-95920
- DTXSID90458591
- 10,20-Bis(4-methylphenyl)-15-phenyl-21,22-dihydroporphyrin
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- Inchi: 1S/C40H30N4/c1-25-8-12-28(13-9-25)39-32-18-16-30(41-32)24-31-17-19-33(42-31)40(29-14-10-26(2)11-15-29)37-23-21-35(44-37)38(27-6-4-3-5-7-27)34-20-22-36(39)43-34/h3-24,41-42H,1-2H3/b30-24-,31-24-,38-34-,38-35-,39-32-,39-36-,40-33-,40-37-
- InChI Key: NALYTCRDRGQOCX-UYNSUECBSA-N
- SMILES: N1C2C=CC1=C(C1C=CC(C)=CC=1)C1C=CC(=C(C3C=CC=CC=3)C3C=CC(=C(C4C=CC(C)=CC=4)C4=CC=C(C=2)N4)N=3)N=1 |c:18,30,44,t:5|
Computed Properties
- Exact Mass: 566.24704697Da
- Monoisotopic Mass: 566.24704697Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 44
- Rotatable Bond Count: 3
- Complexity: 852
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.5
- Topological Polar Surface Area: 57.4Ų
10,20-Bis(4-methylphenyl)-15-phenyl-21,22-dihydroporphyrin Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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